Cas no 5327-19-5 (2,6-dimethoxy-7h-purine)

• Product Name: 2,6-dimethoxy-7h-purine
• CAS No: 5327-19-5
• MF: C₇H₈N₄O₂
• MW: 180.16402053833
• CID: 1585040
• PubChem ID: 5131962
• Update Time: 2025-04-21

2,6-dimethoxy-7h-purine Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethoxy-7h-purine
• 2,6-dimethoxy-7(9)H-purine
• NSC3295
• AC1NO436
• 2,6-dimethoxy-7(9)H-purine; NSC3295; AC1NO436;
• 5327-19-5
• DTXSID20408625
• NSC-3295

• Inchi： 1S/C7H8N4O2/c1-12-6-4-5(9-3-8-4)10-7(11-6)13-2/h3H,1-2H3,(H,8,9,10,11)
• InChI Key： PRTFLKXSYUGRCK-UHFFFAOYSA-N
• SMILES： O(C)C1C2=C(N=C(N=1)OC)N=CN2

Computed Properties

• Exact Mass: 180.06484
• Monoisotopic Mass: 180.064726
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 72.9

Experimental Properties

• Density: 1.52
• Boiling Point: 243.7°C at 760 mmHg
• Flash Point: 84.9°C
• Refractive Index: 1.672
• PSA: 67.9
• LogP: 0.37010